Cas no 2230803-48-0 (5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid)

• Product Name: 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid
• CAS No: 2230803-48-0
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 6338377
• PubChem ID: 137965650
• Update Time: 2025-10-31

5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid
• 5-(tert-Butoxycarbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-sulfinic acid
• EN300-1721486
• starbld0038046
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-3-sulfinic acid
• 5-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-sulfinic acid
• 2230803-48-0

• Inchi： 1S/C11H17N3O4S/c1-11(2,3)18-10(15)13-4-5-14-8(7-13)9(6-12-14)19(16)17/h6H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key： IBKFBCJKQCJECG-UHFFFAOYSA-N
• SMILES： S(C1C=NN2C=1CN(C(=O)OC(C)(C)C)CC2)(=O)O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Additional information on 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid

5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid (CAS No. 2230803-48-0)

The compound 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid, with the CAS registry number 2230803-48-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of sulfinic acids and features a unique pyrazoloapyrazine framework with a tert-butoxycarbonyl group attached at the 5-position. The structure of this molecule is notable for its complex aromatic system and functional groups that confer versatile chemical properties.

Recent studies have highlighted the potential of pyrazolo1,5-apyrazine derivatives in various applications. For instance, researchers have explored their role as building blocks in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of the sulfinic acid group in this compound introduces additional functionality, making it a promising candidate for redox-active materials. Moreover, the tert-butoxycarbonyl group serves as a protecting group in organic synthesis, facilitating precise control over reactivity during multi-step reactions.

In terms of synthesis, the preparation of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid typically involves a combination of nucleophilic aromatic substitution and oxidation reactions. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity. Recent advancements in catalytic methods have enabled the scalable production of this compound with high purity and yield.

The chemical properties of this compound are influenced by its electronic structure and functional groups. The pyrazoloapyrazine core exhibits strong conjugation effects, which contribute to its stability and reactivity. The sulfinic acid group imparts acidic properties, making it suitable for applications in catalysis and proton exchange membranes. Additionally, the tert-butoxycarbonyl group can be readily modified through cleavage or substitution reactions to tailor the compound's properties for specific uses.

From an applications perspective, this compound has shown promise in several cutting-edge technologies. In electronics, it has been investigated as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transport. In pharmaceutical research, its unique structure has been explored for potential drug delivery applications. Furthermore, its role as an intermediate in natural product synthesis has been documented in recent publications.

In conclusion, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-3-sulfinic acid (CAS No. 2230803-48-0) stands out as a versatile and multifunctional compound with significant potential across diverse scientific domains. Its intricate structure and tailored functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science and beyond.